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Compound of Interest

Compound Name: 2-Methyl-1-hexene

Cat. No.: B165367

An In-depth Technical Guide to 2-Methyl-1-Hexene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,
synthesis, and reactivity of 2-methyl-1-hexene. All quantitative data is presented in structured
tables for clarity and ease of comparison.

Core Properties

2-Methyl-1-hexene is an organic compound classified as a branched alkene.[1] Its structure
consists of a six-carbon chain with a double bond at the first carbon position and a methyl
group at the second.[1]

Molecular Formula and Weight

The chemical formula for 2-methyl-1-hexene is C7H14.[1][2][3][4][5] Its molecular weight is
approximately 98.19 g/mol .[1][2][5]

Physicochemical Data

The key physical and chemical properties of 2-methyl-1-hexene are summarized in the table
below. This data is critical for its application in chemical synthesis and for safety considerations.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b165367?utm_src=pdf-interest
https://www.benchchem.com/product/b165367?utm_src=pdf-body
https://www.benchchem.com/product/b165367?utm_src=pdf-body
https://www.benchchem.com/product/b165367?utm_src=pdf-body
https://www.smolecule.com/products/s597175
https://www.smolecule.com/products/s597175
https://www.benchchem.com/product/b165367?utm_src=pdf-body
https://www.smolecule.com/products/s597175
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1-hexene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6094026&Mask=8
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6094026&Mask=FFF
https://www.biosynth.com/p/FM167821/6094-02-6-2-methyl-1-hexene
https://www.smolecule.com/products/s597175
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1-hexene
https://www.biosynth.com/p/FM167821/6094-02-6-2-methyl-1-hexene
https://www.benchchem.com/product/b165367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Unit

IUPAC Name 2-methylhex-1-ene

CAS Number 6094-02-6

Appearance Clear, colorless liquid

Density 0.697 g/mL at 25 °C
Boiling Point 92 °C

Melting Point -135.7 °C

Flash Point -8 °C (closed cup)
Vapor Pressure 60.9 mmHg
Refractive Index 1.403 n20/D

(Data sourced from references 1, 2, 5, 10, 12)

Synthesis and Reactivity
Synthesis Methods

2-Methyl-1-hexene can be synthesized via several established organic chemistry routes:

» Dehydrohalogenation: This method involves the elimination of a hydrogen halide from a
haloalkane, such as 2-bromohexane.[1]

» Catalytic Cracking: It can be produced during the cracking process of larger hydrocarbons
found in petroleum.[1]

» Alkylation: The alkylation of propylene with butenes in the presence of a suitable catalyst is
another synthetic pathway.[1]

Chemical Reactions

As an alkene, 2-methyl-1-hexene undergoes typical electrophilic addition reactions across its
double bond. Its branched structure influences its reactivity compared to straight-chain alkenes.

[1]
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» Hydrogenation: The addition of hydrogen across the double bond yields 2-methylhexane.[3]
The enthalpy of this reaction is approximately -115.8 kJ/mol.[3]

» Oxidation: It can be oxidized to form epoxides or alcohols.[1] For example, epoxidation with
peracids results in 2-methyl-1,2-epoxyhexane.[1]

» Polymerization: 2-methyl-1-hexene can serve as a monomer in polymerization reactions to

form polyolefins.[1]

» Hydroformylation: It is a less reactive olefin that can be hydroformylated using phosphite-
modified rhodium catalysts.[6]

» Biotransformation: In biological systems, the epoxidation of 2-methyl-1-hexene can be
catalyzed by human and rat P450 enzymes.[1][6]

A diagram illustrating a common reaction, the hydrogenation of 2-methyl-1-hexene, is provided

below.

Catalyst
e.g., Pt, Pd, Ni
Reactants
H:2
\ Product
2-Methyl-1-hexene Hydrogenation > 2-Methylhexane
(C7H14) (C7H1s6)

Click to download full resolution via product page
Hydrogenation of 2-Methyl-1-hexene.

Experimental Protocols
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While 2-methyl-1-hexene is not a primary compound in drug development, its purity and
presence as an intermediate or impurity are often quantified using standard analytical
techniques.

Analytical Method: Gas Chromatography (GC)

Gas chromatography is a principal method for the analysis of volatile compounds like 2-
methyl-1-hexene. Both Flame lonization Detection (FID) and Mass Spectrometry (MS) can be
used.

Objective: To quantify the purity of a 2-methyl-1-hexene sample or its concentration in a
mixture.

1. Sample Preparation:

o Dilute the sample containing 2-methyl-1-hexene in a suitable volatile solvent (e.g., hexane
or pentane) to a concentration within the instrument's calibrated linear range.[7]

o For improved accuracy, add an internal standard (e.g., n-heptane or another non-interfering
hydrocarbon) to all calibration standards and samples.[7]

2. Instrumentation and Conditions (Example):

¢ Gas Chromatograph: Agilent 7890B GC system or equivalent.[7]

e Column: HP-5ms (30 m x 0.25 mm I.D., 0.25 pm film thickness) or a similar non-polar
capillary column.[7]

e Oven Program:

e Initial Temperature: 40°C, hold for 2 minutes.

¢ Ramp: 10°C/min to 150°C.[7]

e Hold: 5 minutes at 150°C.[7]

o FID Conditions:

o Detector Temperature: 250°C.[7]

e Hydrogen Flow: 30 mL/min.[7]

o Air Flow: 400 mL/min.[7]

¢ MS Conditions (for identification):

¢ lon Source Temperature: 230°C.[7]

¢ lonization Mode: Electron lonization (El) at 70 eV.[7]

¢ Acquisition Mode: Full Scan (e.g., m/z 35-350).[7]
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The workflow for this analytical process is visualized below.

Dilute Sample
in Hexane
Add Internal
Standard (e.g., n-Heptane)
Inject into GC

Separation on
Non-Polar Column
FID or MS Detection

Integrate Peaks
Quantify using
Calibration Curve

Click to download full resolution via product page

General workflow for GC analysis.
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Applications and Relevance

2-Methyl-1-hexene serves several roles in the chemical industry:

o Chemical Intermediate: It is a precursor for the synthesis of other organic compounds,
including surfactants and lubricants.[1]

e Polymer Production: It is used in the manufacturing of polyolefins.[1]

o Fuel Additives: Its properties may allow for its use as an additive to improve fuel
performance.[1]

While not directly used in drug development, its role as a potential pollutant and its metabolism
by P450 enzymes make it a compound of interest in toxicology and environmental science.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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